Cas no 84459-36-9 (Pyrimido[4,5-b]quinoline-2,4(3H,10H)-dione, 7-nitro-10-phenyl-)

Pyrimido[4,5-b]quinoline-2,4(3H,10H)-dione, 7-nitro-10-phenyl- structure
84459-36-9 structure
Product Name:Pyrimido[4,5-b]quinoline-2,4(3H,10H)-dione, 7-nitro-10-phenyl-
CAS No:84459-36-9
MF:C17H10N4O4
MW:334.28570318222
CID:667165
PubChem ID:13161692
Update Time:2025-04-19

Pyrimido[4,5-b]quinoline-2,4(3H,10H)-dione, 7-nitro-10-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrimido[4,5-b]quinoline-2,4(3H,10H)-dione, 7-nitro-10-phenyl-
    • 7-nitro-10-phenylpyrimido[4,5-b]quinoline-2,4-dione
    • Oprea1_053393
    • 7-Nitro-10-phenylpyrimido[4,5-b]quinoline-2,4(3H,10H)-dione
    • DTXSID00523542
    • 84459-36-9
    • SCHEMBL13486992
    • CHEMBL224101
    • Inchi: 1S/C17H10N4O4/c22-16-13-9-10-8-12(21(24)25)6-7-14(10)20(11-4-2-1-3-5-11)15(13)18-17(23)19-16/h1-9H,(H,19,22,23)
    • InChI Key: NZUQPNZMGOEOBD-UHFFFAOYSA-N
    • SMILES: O=C1C2=CC3C=C(C=CC=3N(C3C=CC=CC=3)C2=NC(N1)=O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 334.07020481g/mol
  • Monoisotopic Mass: 334.07020481g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 1
  • Complexity: 675
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 108Ų
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